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Compound of Interest

Compound Name: 2,4,6-Tri-tert-butylnitrobenzene

Cat. No.: B091260

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4,6-Tri-tert-butylnitrobenzene is an aromatic compound characterized by the presence of a
nitro group and three bulky tert-butyl groups attached to the benzene ring. Its chemical
structure, particularly the significant steric hindrance provided by the tert-butyl groups, suggests
potential utility in various areas of materials science. This document aims to provide an
overview of the current understanding and potential applications of 2,4,6-Tri-tert-
butylnitrobenzene in this field. It is important to note that while the structural features of this
molecule are of interest, detailed application-specific data and established protocols in
materials science are limited in publicly accessible literature. The information presented herein
is based on its known chemical properties and the applications of structurally related
compounds.

Physicochemical Properties

A summary of the key physicochemical properties of 2,4,6-Tri-tert-butylnitrobenzene is
provided in the table below.
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Property Value Reference
CAS Number 4074-25-3 [1]
Molecular Formula C1sH29NO2

Molecular Weight 291.43 g/mol

Off-white to beige
Appearance _ _ (2]
powder/crystalline solid

Melting Point 205-206 °C (lit.) [2]

Purity Typically >95% [3]

Potential Applications in Materials Science

The unique sterically hindered nature of 2,4,6-Tri-tert-butylnitrobenzene makes it a candidate
for several advanced material applications where controlled molecular interactions are crucial.

[4]

Organic Light-Emitting Diodes (OLEDS)

There are indications that 2,4,6-Tri-tert-butylnitrobenzene can be used in the preparation of
materials for organic light-emitting diodes (OLEDSs).[5] The bulky tert-butyl groups could be
leveraged to influence the morphology of thin films, potentially preventing aggregation-caused
guenching of luminescence, a common issue in OLED materials. This could lead to improved
device efficiency and stability. However, specific performance data or device architectures
incorporating this molecule are not readily available.

Functional Polymers and Specialty Dyes

The steric bulk of 2,4,6-Tri-tert-butylnitrobenzene can be exploited in the synthesis of
functional polymers and specialized dyes.[4] By incorporating this moiety into a polymer
backbone or as a side chain, it is possible to control the polymer's solubility, thermal stability,
and intermolecular interactions. In the context of dyes, the steric hindrance could modify the
photophysical properties and improve the stability of the chromophore.

Molecular Rotors and Switches
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Molecules with sterically hindered groups can exhibit interesting dynamic properties. While not
directly demonstrated for 2,4,6-Tri-tert-butylnitrobenzene, related sterically encumbered
molecules have been investigated as molecular rotors or switches. The restricted rotation
around certain bonds, influenced by the bulky substituents, could potentially be controlled by
external stimuli such as light or heat, leading to applications in molecular machinery.

Experimental Protocols

Due to the limited availability of specific application protocols for 2,4,6-Tri-tert-
butylnitrobenzene in materials science, a general protocol for its synthesis is provided below.
This can serve as a starting point for researchers wishing to produce the compound for further
investigation.

Synthesis of 2,4,6-Tri-tert-butylnitrobenzene

A general method for the synthesis of 2,4,6-Tri-tert-butylnitrobenzene involves the nitration of
1,3,5-tri-tert-butylbenzene. The following is a representative, though not exhaustive, protocol.

Materials:

1,3,5-Tri-tert-butylbenzene

 Nitric acid (concentrated)

 Sulfuric acid (concentrated)

e Acetic anhydride

¢ Dichloromethane

e Sodium bicarbonate solution (saturated)

e Anhydrous magnesium sulfate

o Ethanol

Procedure:
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e Preparation of Nitrating Agent: In a flask cooled in an ice bath, slowly add concentrated nitric
acid to acetic anhydride. Stir the mixture for 15-20 minutes while maintaining the low
temperature.

 Nitration Reaction: Dissolve 1,3,5-tri-tert-butylbenzene in dichloromethane in a separate
flask, also cooled in an ice bath. Slowly add the prepared nitrating agent to the solution of
1,3,5-tri-tert-butylbenzene with constant stirring.

» Reaction Monitoring: Allow the reaction to proceed at low temperature. The progress of the
reaction can be monitored by thin-layer chromatography (TLC).

o Work-up: Once the reaction is complete, carefully pour the reaction mixture into a beaker
containing ice. Separate the organic layer.

o Neutralization: Wash the organic layer with a saturated sodium bicarbonate solution to
neutralize any remaining acid.

e Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter,
and remove the dichloromethane under reduced pressure using a rotary evaporator.

 Purification: The crude product can be purified by recrystallization from a suitable solvent,
such as ethanol, to yield 2,4,6-Tri-tert-butylnitrobenzene as a crystalline solid.

Safety Precautions: This synthesis involves the use of strong acids and should be performed in
a well-ventilated fume hood with appropriate personal protective equipment (PPE), including
safety goggles, gloves, and a lab coat.

Visualizations
Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of 2,4,6-Tri-tert-
butylnitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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butylnitrobenzene-in-materials-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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